Cas no 2097867-33-7 (3-3-(methylsulfanyl)pyrrolidine-1-carbonylbenzonitrile)

• Product Name: 3-3-(methylsulfanyl)pyrrolidine-1-carbonylbenzonitrile
• CAS No: 2097867-33-7
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• CID: 5935627
• PubChem ID: 126852211
• Update Time: 2025-07-20

3-3-(methylsulfanyl)pyrrolidine-1-carbonylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-3-(methylsulfanyl)pyrrolidine-1-carbonylbenzonitrile
• 3-(3-methylsulfanylpyrrolidine-1-carbonyl)benzonitrile
• AKOS032465112
• F6435-5386
• 2097867-33-7
• 3-[3-(methylsulfanyl)pyrrolidine-1-carbonyl]benzonitrile

• Inchi： 1S/C13H14N2OS/c1-17-12-5-6-15(9-12)13(16)11-4-2-3-10(7-11)8-14/h2-4,7,12H,5-6,9H2,1H3
• InChI Key： RXNULGOTBDIEON-UHFFFAOYSA-N
• SMILES： S(C)C1CN(C(C2C=CC=C(C#N)C=2)=O)CC1

Computed Properties

• Exact Mass: 246.08268425g/mol
• Monoisotopic Mass: 246.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.4Ų

Additional information on 3-3-(methylsulfanyl)pyrrolidine-1-carbonylbenzonitrile

Research Brief on 3-3-(methylsulfanyl)pyrrolidine-1-carbonylbenzonitrile (CAS: 2097867-33-7)

In recent years, the compound 3-3-(methylsulfanyl)pyrrolidine-1-carbonylbenzonitrile (CAS: 2097867-33-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine and benzonitrile moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-3-(methylsulfanyl)pyrrolidine-1-carbonylbenzonitrile involves a multi-step process that includes the formation of the pyrrolidine ring and subsequent functionalization with a methylsulfanyl group and a benzonitrile moiety. Recent advancements in synthetic chemistry have enabled more efficient and scalable production of this compound, which is critical for its further evaluation in preclinical and clinical studies. Researchers have also explored its stability and solubility profiles, which are essential for its formulation and delivery in therapeutic settings.

From a biological perspective, 3-3-(methylsulfanyl)pyrrolidine-1-carbonylbenzonitrile has demonstrated notable activity as an inhibitor of specific enzymes involved in inflammatory pathways. Studies have shown that this compound can effectively modulate the activity of kinases and proteases, making it a candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with certain G-protein-coupled receptors (GPCRs) suggests potential applications in neurological disorders, including Parkinson's disease and schizophrenia.

Recent in vitro and in vivo studies have further elucidated the compound's mechanism of action. For instance, research has indicated that 3-3-(methylsulfanyl)pyrrolidine-1-carbonylbenzonitrile can selectively inhibit the production of pro-inflammatory cytokines, thereby reducing tissue damage and inflammation. Animal models have corroborated these findings, showing significant improvements in disease markers following treatment with the compound. These results underscore its potential as a novel therapeutic agent.

Despite these promising findings, challenges remain in the development of 3-3-(methylsulfanyl)pyrrolidine-1-carbonylbenzonitrile as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on optimizing the compound's pharmacokinetic properties and conducting rigorous toxicity studies to ensure its safety and efficacy in humans.

In conclusion, 3-3-(methylsulfanyl)pyrrolidine-1-carbonylbenzonitrile (CAS: 2097867-33-7) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable candidate for further investigation. Continued research and development efforts are expected to unlock its full therapeutic potential, paving the way for new treatments for a range of diseases.